5-Chlorofuran-2-carboxylic acid
Overview
Description
5-Chlorofuran-2-carboxylic acid is a chemical compound that is part of the benzofuran family, which is characterized by a fused benzene and furan ring. While the provided papers do not directly discuss 5-chlorofuran-2-carboxylic acid, they do provide information on closely related compounds that can offer insights into the properties and potential reactivity of 5-chlorofuran-2-carboxylic acid.
Synthesis Analysis
The synthesis of related benzofuran compounds involves several steps, including the formation of the benzofuran ring and subsequent functionalization. For instance, the synthesis of 5-(3-pyridylmethyl)benzofuran-2-carboxylic acids involves the use of microsomal enzyme from human platelets to assay the inhibition of TxA2 biosynthesis. The synthesis process is sensitive to substitutions on the benzofuran ring and the carboxylic acid group, which can affect the potency of the resulting compounds . Another related compound, 5-chloro-3-[4-(3-diethylaminopropoxy)benzoyl]-2-(4-methoxyphenyl)benzofuran, is synthesized through a one-pot reaction involving 4-chlorophenol and a subsequent desulfurization step . These methods could potentially be adapted for the synthesis of 5-chlorofuran-2-carboxylic acid.
Molecular Structure Analysis
The molecular structure of benzofuran derivatives is crucial for their biological activity. In the case of thromboxane A2 synthase inhibitors, the presence of a pyridylmethyl group on the benzofuran ring is significant for the inhibitory activity. Structural modifications can lead to large reductions in potency, especially when the pyridine ring is altered . For the β-amyloid aggregation inhibitor, the chloro and methoxyphenyl groups on the benzofuran ring are key functional groups that contribute to the compound's activity . These findings suggest that the molecular structure of 5-chlorofuran-2-carboxylic acid, particularly the position and nature of substituents, would be important for its chemical behavior and potential applications.
Chemical Reactions Analysis
The chemical reactivity of benzofuran derivatives is influenced by the substituents on the benzofuran core. For example, the synthesis of thromboxane A2 synthase inhibitors shows that modifications to the carboxylic acid group can cause modest reductions in potency, indicating that this group is involved in the compound's reactivity . Similarly, the synthesis of the β-amyloid aggregation inhibitor involves key reactions such as Pummerer reaction conditions and acylation, which are influenced by the substituents present on the benzofuran ring . These reactions could provide a framework for understanding the types of chemical reactions that 5-chlorofuran-2-carboxylic acid might undergo.
Physical and Chemical Properties Analysis
While the physical and chemical properties of 5-chlorofuran-2-carboxylic acid are not directly discussed in the provided papers, the properties of similar benzofuran derivatives can be inferred. The solubility, melting point, and stability of these compounds are likely to be affected by the presence of substituents such as the chloro group and the carboxylic acid moiety. The potency of the compounds as enzyme inhibitors or aggregation inhibitors also provides indirect information about their binding affinities and interactions with biological molecules . These properties are essential for the practical application of these compounds in medicinal chemistry and other fields.
Scientific Research Applications
Synthesis of Novel Compounds
5-Chlorofuran-2-carboxylic acid has been utilized in the synthesis of various novel compounds:
- Gao et al. (2011) described the synthesis of methylenedioxy-bearing 2-(benzofuran-2-yl)-quinoline-3-carboxylic acid derivatives, using a substrate that involved ethyl 4-chloro-3-oxobutanoate, hinting at the potential versatility of chlorofuran derivatives in organic synthesis (Gao et al., 2011).
Biological Synthesis and Activity
5-Chlorofuran-2-carboxylic acid and its derivatives have been studied in the context of biological synthesis and activity:
- Stapon et al. (2003) discussed carbapenem biosynthesis, involving carbapenem beta-lactam antibiotics, which are structurally similar to 5-chlorofuran-2-carboxylic acid (Stapon et al., 2003).
- Sniady et al. (2008) explored the synthesis of 5-chlorofuropyrimidine nucleosides, potential antiviral agents, using 3-chlorofuran as a substrate (Sniady et al., 2008).
Materials Science and Chemistry
Research in materials science and chemistry has also incorporated 5-chlorofuran-2-carboxylic acid:
- Mojumdar et al. (2009) detailed the synthesis of [1]benzofuro[3,2-c]pyridine, starting from 1-benzofuran-2-carbaldehyde, showcasing the utility of benzofuran derivatives in complex chemical syntheses (Mojumdar et al., 2009).
- Dorff et al. (2011) synthesized [13C5] and [carbonyl-14C]-5-chlorofuran-2-carboxylic acid, emphasizing the importance of furans in the development of labeled compounds for research (Dorff et al., 2011).
Environmental and Green Chemistry
5-Chlorofuran-2-carboxylic acid derivatives are also relevant in environmental and green chemistry applications:
- Dutta et al. (2015) discussed the production of acid chloride derivatives from biomass-derived 5-(chloromethyl)furfural, highlighting the potential of furan derivatives in sustainable chemistry (Dutta et al., 2015).
Safety and Hazards
Mechanism of Action
Target of Action
It is used as a reagent in the synthesis of 3-(5-chloro-2-furoyl)-3,7-diazabicyclo[330]octane, a α4β2 nicotinic acetylcholine receptor agonist . This suggests that it may interact with nicotinic acetylcholine receptors in its derivative form.
Mode of Action
Its derivative, 3-(5-chloro-2-furoyl)-3,7-diazabicyclo[330]octane, acts as an agonist at the α4β2 nicotinic acetylcholine receptors . This suggests that 5-Chlorofuran-2-carboxylic acid may interact with these receptors in a similar manner, possibly by binding to the receptor and inducing a conformational change that allows ion flow across the cell membrane.
Biochemical Pathways
Given its role in the synthesis of an α4β2 nicotinic acetylcholine receptor agonist , it may influence pathways related to neurotransmission, particularly those involving acetylcholine.
Result of Action
Its derivative, 3-(5-chloro-2-furoyl)-3,7-diazabicyclo[330]octane, is known to act as an agonist at α4β2 nicotinic acetylcholine receptors , suggesting that 5-Chlorofuran-2-carboxylic acid may have similar effects in its derivative form.
properties
IUPAC Name |
5-chlorofuran-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClO3/c6-4-2-1-3(9-4)5(7)8/h1-2H,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNTBDUTXMIMRKK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC(=C1)Cl)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10284096 | |
Record name | 5-chlorofuran-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10284096 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.53 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chlorofuran-2-carboxylic acid | |
CAS RN |
618-30-4 | |
Record name | 618-30-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=35572 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-chlorofuran-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10284096 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-chlorofuran-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-Chloro-2-furoic acid | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/82CK397B66 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why was there a need to synthesize labeled 5-Chlorofuran-2-carboxylic acid?
A1: The synthesis of labeled compounds is crucial for various investigative studies. While numerous labeled compounds and their preparation methods exist, there is a constant need to develop building blocks for biologically relevant molecules. Furans are common in bioactive molecules, and although a good synthesis of labeled furan exists [], a labeled form of the relatively uncommon 5-chlorofuran-2-furoic acid was required for specific research purposes [].
Q2: How was [carbonyl-¹⁴C]-5-chlorofuran-2-carboxylic acid synthesized?
A2: The synthesis involved a two-step process. First, [¹³C4]furan reacted with ¹³CO2 to carboxylate the lithium anion of the furan. This was followed by chlorination using benzyltrimethylammonium dichloroiodate to yield the desired [¹³C5]-5-chlorofuran-2-carboxylic acid []. The same procedure was then employed with unlabeled furan and ¹⁴CO2 to obtain [carbonyl-¹⁴C]-5-chlorofuran-2-carboxylic acid [].
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